Cas no 158169-17-6 (2-[(1R)-1-Hydroxyethyl]benzoic acid)

• Product Name: 2-[(1R)-1-Hydroxyethyl]benzoic acid
• CAS No: 158169-17-6
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 108036
• PubChem ID: 26344007
• Update Time: 2024-02-29

2-[(1R)-1-Hydroxyethyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(1-hydroxyethyl)-, (R)- (9CI)
• 2-[(1R)-1-Hydroxyethyl]benzoic acid
• Benzoic acid, 2-(1-hydroxyethyl)-, (R)- (9CI)

• Inchi： 1S/C9H10O3/c1-6(10)7-4-2-3-5-8(7)9(11)12/h2-6,10H,1H3,(H,11,12)/t6-/m1/s1
• InChI Key： GPBOXVCIWMHAJH-ZCFIWIBFSA-N
• SMILES： O[C@H](C)C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 166.063
• Monoisotopic Mass: 166.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids